Cas no 1251393-72-2 (5-(4,5-dimethyl-1H-imidazol-1-yl)pentanenitrile)

• Product Name: 5-(4,5-dimethyl-1H-imidazol-1-yl)pentanenitrile
• CAS No: 1251393-72-2
• MF: C₁₀H₁₅N₃
• MW: 177.246201753616
• MDL: MFCD16715756
• CID: 4581969
• PubChem ID: 62350038
• Update Time: 2025-05-20

5-(4,5-dimethyl-1H-imidazol-1-yl)pentanenitrile Chemical and Physical Properties

Names and Identifiers

• 5-(4,5-dimethyl-1H-imidazol-1-yl)pentanenitrile
• 1H-Imidazole-1-pentanenitrile, 4,5-dimethyl-

• MDL： MFCD16715756
• Inchi： 1S/C10H15N3/c1-9-10(2)13(8-12-9)7-5-3-4-6-11/h8H,3-5,7H2,1-2H3
• InChI Key： IBWOQQSLJWWDML-UHFFFAOYSA-N
• SMILES： C1N(CCCCC#N)C(C)=C(C)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 5-(4,5-dimethyl-1H-imidazol-1-yl)pentanenitrile

5-(4,5-Dimethyl-1H-imidazol-1-yl)pentanenitrile: A Comprehensive Overview

CAS No 1251393-72-2 corresponds to the compound known as 5-(4,5-dimethyl-1H-imidazol-1-yl)pentanenitrile, a chemical entity that has garnered attention in various scientific domains due to its unique structural and functional properties. This compound is characterized by its imidazole ring, which is a heterocyclic aromatic structure containing two nitrogen atoms, and a pentanenitrile chain, which introduces a nitrile group at the terminal position. The combination of these structural elements imparts distinctive reactivity and application potential in fields such as pharmaceuticals, agrochemicals, and materials science.

The imidazole moiety in 5-(4,5-dimethyl-1H-imidazol-1-yl)pentanenitrile is a key feature that contributes to its versatility. Imidazoles are known for their ability to form hydrogen bonds, act as proton donors or acceptors, and participate in various non-covalent interactions. These properties make them valuable in drug design, where they can enhance bioavailability and target specificity. Recent studies have explored the use of imidazole-containing compounds in the development of kinase inhibitors, which are critical in cancer therapy. For instance, researchers have reported that certain imidazole derivatives exhibit potent inhibitory activity against tyrosine kinases, suggesting potential applications in anti-cancer drug development.

In addition to its role in pharmaceuticals, 5-(4,5-dimethyl-1H-imidazol-1-yl)pentanenitrile has also been investigated for its applications in agrochemicals. The nitrile group present in the molecule is known to confer pesticidal properties, making it a candidate for the development of new-generation pesticides. Recent advancements in green chemistry have emphasized the importance of designing eco-friendly pesticides with high efficiency and low toxicity. In this context, the compound's ability to interact with biological targets through multiple modes of action makes it an attractive candidate for further exploration.

The synthesis of 5-(4,5-dimethyl-1H-imidazol-1-yl)pentanenitrile involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. Researchers have optimized synthetic routes to enhance yield and purity, ensuring scalability for industrial applications. For example, a recent study demonstrated the use of microwave-assisted synthesis to expedite the formation of the imidazole ring, significantly reducing reaction time while maintaining product quality.

From a materials science perspective, the compound's structural rigidity and functional groups make it suitable for applications in polymer chemistry and nanotechnology. The nitrile group can participate in polymerization reactions, enabling the creation of novel materials with tailored properties such as high thermal stability or mechanical strength. Recent research has explored the use of nitrile-containing monomers in the synthesis of conductive polymers for electronic devices.

In terms of environmental impact, understanding the fate and behavior of 5-(4,5-dimethyl-1H-imidazol-1-yl)pentanenitrile in natural systems is crucial for assessing its safety and sustainability. Studies have shown that the compound undergoes biodegradation under specific conditions, with microbial activity playing a significant role in its transformation. This information is vital for regulatory agencies evaluating its potential risks to ecosystems.

In conclusion, CAS No 1251393-72-2, or 5-(4,5-dimethyl-1H-imidazol-1-yl)pentanenitrile, represents a versatile chemical entity with diverse applications across multiple disciplines. Its unique structure enables interactions that are valuable in drug discovery, agrochemical development, and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.